methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate

• IUPAC Name: methyl 4-acetamido-5-(5-methoxy-5-oxopentyl)thiophene-2-carboxylate
• InChI: InChI=1S/C14H19NO5S/c1-9(16)15-10-8-12(14(18)20-3)21-11(10)6-4-5-7-13(17)19-2/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key: SLPHPIYMZKJTBE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(SC(=C1)C(=O)OC)CCCCC(=O)OC
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

Methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C14H19NO5S and its molecular weight is 313.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.09839388 g/mol and the complexity rating of the compound is 388. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Derivatization

• Methyl 4-(acetylamino)-5-(5-methoxy-5-oxopentyl)-2-thiophenecarboxylate and related compounds are involved in various chemical reactions, such as acylaminomethylation of 2-acylthiophenes and thiophene carboxylic acid esters. These reactions produce a mixture of methyl derivatives, useful in the development of novel chemical entities (Gol'dfarb et al., 1986).

High-Performance Liquid Chromatography (HPLC)

• This compound is utilized as a fluorogenic labeling reagent in HPLC for the analysis of biologically important thiols like glutathione and cysteine. It reacts selectively and rapidly with thiols to give fluorescent adducts, aiding in the precise detection and quantification of these biomolecules (Gatti et al., 1990).

Production of Phenylacetic Acid Derivatives

• In the study of fungal metabolites, derivatives of this compound have been identified as products of fungal cultures, such as Curvularia lunata. These compounds have been studied for their biological activities, including antimicrobial properties (Varma et al., 2006).